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Compound of Interest

Compound Name: QM-FN-SO3

Cat. No.: B12385852

Disclaimer: A specific Safety Data Sheet (SDS) for QM-FN-SO3 was not found during the
search. The following information is based on general best practices for handling and disposing
of research-grade chemicals with unknown hazard profiles. It is imperative to treat QM-FN-SO3
as a potentially hazardous substance and to consult with your institution's Environmental
Health and Safety (EHS) department for guidance specific to your location. This document is
not a substitute for a formal hazard assessment.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal procedures for the near-infrared (NIR)
aggregation-induced emission (AIE)-active probe, QM-FN-SO3. Adherence to these guidelines
is crucial for maintaining a safe laboratory environment.

Summary of Known Characteristics

While a comprehensive toxicological profile is not publicly available, the following physical and
chemical properties of QM-FN-SO3 have been compiled from various suppliers.[1][2] This
information is critical for safe handling and storage.
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Property Value

Molecular Weight 564.65 g/mol
Chemical Formula C29H25N4Na03S2
Purity >95%

Solubility in DMSO Up to 50 mM
Solubility in Water Up to 20 mM
Excitation Maximum (Aex) 488 nm

Emission Maximum (Aem) 680 nm
Recommended Storage Store at -20°C

Experimental Protocol: Step-by-Step Disposal of
QM-FN-SO3

In the absence of a specific SDS, QM-FN-SO3 and all materials that have come into contact
with it must be treated as hazardous chemical waste. The following protocol outlines the
necessary steps for its safe disposal.

Required Personal Protective Equipment (PPE):

» Eye Protection: Safety glasses or goggles

» Hand Protection: Chemically resistant gloves (e.qg., nitrile)
o Body Protection: Laboratory coat

Disposal Procedure:

» Waste Segregation: All waste contaminated with QM-FN-SO3 must be segregated from
general laboratory waste.

o Solid Waste: Collect all contaminated solid materials, including personal protective
equipment (gloves, etc.), absorbent paper, and pipette tips, in a designated, leak-proof
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hazardous waste container. This container must be clearly labeled with "Hazardous
Waste" and the full chemical name: "QM-FN-SO3".

o Liquid Waste: All solutions containing QM-FN-SO3, regardless of concentration or solvent,
must be collected in a sealed, clearly labeled hazardous waste container. The label must
include "Hazardous Waste," the chemical name "QM-FN-SO3," and a list of all solvents
present in the solution. Do not mix with other chemical waste streams unless compatibility
has been verified.

o Sharps Waste: Any contaminated sharps, such as needles, syringes, or glass slides, must
be disposed of in a designated hazardous waste sharps container.

o Waste Storage: Store all hazardous waste containers in a designated, well-ventilated, and
secure area. This area should be away from general laboratory traffic and clearly marked as
a hazardous waste storage area. Ensure all containers are tightly sealed to prevent leakage.

» Waste Pickup and Disposal: Contact your institution's Environmental Health and Safety
(EHS) department to schedule a pickup for the hazardous waste. Follow all institutional
protocols for waste manifest documentation and handover.

o Spill Decontamination: In the event of a spill, immediately alert personnel in the area.
Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
Collect the absorbent material and the spilled substance and place them in the designated
solid hazardous waste container. Decontaminate the spill area with a suitable laboratory
cleaning agent, and dispose of all cleaning materials as hazardous waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of a
laboratory chemical such as QM-FN-SO3, particularly when a specific Safety Data Sheet is not
readily available.
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Caption: Decision workflow for the disposal of QM-FN-SO3.
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It is strongly recommended that all users of QM-FN-SO3 contact the vendor or manufacturer to
obtain a comprehensive Safety Data Sheet. This document will provide the most accurate and
detailed information regarding the potential hazards and proper handling and disposal
procedures for this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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